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Compound of Interest

Compound Name: AC220;Quizartinib

Cat. No.: B14112895 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preparation of quizartinib stock

solutions for use in cell culture experiments. Adherence to these protocols is crucial for

ensuring the accuracy and reproducibility of experimental results.

Introduction
Quizartinib (formerly AC220) is a potent and selective second-generation FMS-like tyrosine

kinase 3 (FLT3) inhibitor.[1][2][3] It is particularly effective against FLT3 internal tandem

duplication (FLT3-ITD) mutations, which are common drivers in Acute Myeloid Leukemia

(AML).[4] Accurate preparation of quizartinib stock solutions is the first critical step for in vitro

studies investigating its efficacy and mechanism of action.

Data Presentation
The following tables summarize the key quantitative data for the preparation of quizartinib

solutions.

Table 1: Solubility of Quizartinib in Various Solvents
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Solvent Solubility (mg/mL)
Molar
Concentration
(mM)

Reference

DMSO ≥ 33 mg/mL ≥ 58.86 mM [1]

DMSO ~30-100 mg/mL ~53-178 mM [5]

DMSO 42 mg/mL 74.91 mM [6]

DMF 50 mg/mL ~89.18 mM [7]

DMF 10 mg/mL 17.84 mM [1]

Ethanol 0.25 mg/mL ~0.45 mM [7]

1:3 DMF:PBS (pH 7.2) ~0.25 mg/mL ~0.45 mM [7]

Note: The molecular weight of quizartinib is 560.67 g/mol .[1][5][8][9] The dihydrochloride salt

has a molecular weight of 633.59 g/mol .[10] Ensure you are using the correct molecular weight

for your calculations based on the form of quizartinib you have.

Table 2: Storage and Stability of Quizartinib Stock Solutions
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Form
Storage
Temperature

Stability
Special
Conditions

Reference

Solid (Powder) -20°C ≥ 3 years
Store in a dry,

dark place.
[10]

In Solvent

(DMSO)
-80°C ≥ 1 year

Aliquot to avoid

repeated freeze-

thaw cycles.

[1][10]

In Solvent

(DMSO)
-20°C 1-6 months

Aliquot to avoid

repeated freeze-

thaw cycles.

[1][10]

Aqueous

Solution
2-8°C ≤ 1 day

Not

recommended

for long-term

storage.

[7][10]

Table 3: Typical IC50 Values of Quizartinib in FLT3-ITD Positive AML Cell Lines

Cell Line IC50 (nM) Reference

MV4-11 0.31 - 0.56 [2][4][9][11]

MOLM-13 0.62 - 0.89 [4][11]

MOLM-14 0.38 - 0.73 [4][11]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Quizartinib Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of quizartinib in Dimethyl

Sulfoxide (DMSO), which is the most commonly recommended solvent.[5]

Materials:

Quizartinib powder (MW: 560.67 g/mol )

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/pdf/protocols_for_dissolving_and_storing_quizartinib_dihydrochloride.pdf
https://www.medchemexpress.com/Quizartinib.html
https://www.benchchem.com/pdf/protocols_for_dissolving_and_storing_quizartinib_dihydrochloride.pdf
https://www.medchemexpress.com/Quizartinib.html
https://www.benchchem.com/pdf/protocols_for_dissolving_and_storing_quizartinib_dihydrochloride.pdf
https://cdn.caymanchem.com/cdn/insert/17986.pdf
https://www.benchchem.com/pdf/protocols_for_dissolving_and_storing_quizartinib_dihydrochloride.pdf
https://www.selleckchem.com/products/AC-220.html
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Assessing_Cell_Viability_in_AML_Cell_Lines_with_Quizartinib.pdf
https://www.rndsystems.com/products/quizartinib_6788
https://www.researchgate.net/figure/Cell-counts-and-growth-rates-for-cells-treated-with-quizartinib-at-IC50-QI-at_fig5_350744212
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Assessing_Cell_Viability_in_AML_Cell_Lines_with_Quizartinib.pdf
https://www.researchgate.net/figure/Cell-counts-and-growth-rates-for-cells-treated-with-quizartinib-at-IC50-QI-at_fig5_350744212
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Assessing_Cell_Viability_in_AML_Cell_Lines_with_Quizartinib.pdf
https://www.researchgate.net/figure/Cell-counts-and-growth-rates-for-cells-treated-with-quizartinib-at-IC50-QI-at_fig5_350744212
https://www.benchchem.com/pdf/Technical_Support_Center_Quizartinib_Solubility_for_In_Vitro_Experiments.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14112895?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Anhydrous/High-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, you will need 5.61

mg of quizartinib.

Calculation: 0.01 mol/L * 0.001 L * 560.67 g/mol = 0.0056067 g = 5.61 mg

Weighing: Carefully weigh out 5.61 mg of quizartinib powder and transfer it to a sterile

microcentrifuge tube.

Solvent Addition: Add 1 mL of anhydrous DMSO to the tube containing the quizartinib

powder.[5]

Dissolution: Vortex the solution vigorously for several minutes until the powder is completely

dissolved.[5] A clear solution should be obtained.

Troubleshooting Dissolution: If the powder does not fully dissolve:

Gently warm the solution to 37°C.[5]

Sonicate the tube for 5-10 minutes.[5][10]

Aliquoting: Once fully dissolved, aliquot the 10 mM stock solution into smaller, single-use

volumes (e.g., 10-20 µL) in sterile polypropylene tubes. This is crucial to avoid repeated

freeze-thaw cycles which can lead to degradation of the compound.[5][10]

Storage: Store the aliquots at -20°C for short-term storage (up to 6 months) or at -80°C for

long-term storage (up to 1 year).[1][10]
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Protocol 2: Preparation of Working Solutions for Cell Treatment

This protocol outlines the dilution of the 10 mM DMSO stock solution to prepare working

solutions for treating cells in culture. It is important to perform serial dilutions to achieve

accurate low nanomolar concentrations.

Materials:

10 mM Quizartinib stock solution in DMSO

Sterile cell culture medium appropriate for your cell line (e.g., RPMI-1640 + 10% FBS)

Sterile microcentrifuge tubes or plates

Procedure (Example for a final concentration of 10 nM):

Intermediate Dilution: Prepare an intermediate dilution of the 10 mM stock solution. For

example, to make a 10 µM intermediate solution, add 1 µL of the 10 mM stock to 999 µL of

cell culture medium (a 1:1000 dilution).[5][10] Mix thoroughly by gentle pipetting.

Final Dilution: Add the appropriate volume of the intermediate dilution to your cell culture

wells to achieve the final desired concentration. For instance, to achieve a 10 nM final

concentration in a 1 mL well volume, add 1 µL of the 10 µM intermediate solution.[5][10]

Final DMSO Concentration: It is critical to ensure the final concentration of DMSO in the cell

culture medium is non-toxic to the cells, typically below 0.5%.[5] In the example above, the

final DMSO concentration would be 0.0001%.

Mandatory Visualization
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Stock Solution Preparation

Working Solution Preparation

1. Weigh Quizartinib Powder

2. Add Anhydrous DMSO

3. Vortex / Sonicate to Dissolve

4. Aliquot into Single-Use Vials

5. Store at -20°C / -80°C

10 mM Stock Solution

Intermediate Dilution
(e.g., 10 µM in Media)

1:1000 Dilution

Final Working Concentration
(e.g., 10 nM in Cell Culture)

1:1000 Dilution

Click to download full resolution via product page

Caption: Workflow for Quizartinib Stock and Working Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. selleckchem.com [selleckchem.com]

3. Quizartinib: a potent and selective FLT3 inhibitor for the treatment of patients with FLT3-
ITD–positive AML - PMC [pmc.ncbi.nlm.nih.gov]

4. benchchem.com [benchchem.com]

5. benchchem.com [benchchem.com]

6. Quizartinib | AC220 | FLT3 inhibitor | TargetMol [targetmol.com]

7. cdn.caymanchem.com [cdn.caymanchem.com]

8. Quizartinib | FLT3 | Tocris Bioscience [tocris.com]

9. rndsystems.com [rndsystems.com]

10. benchchem.com [benchchem.com]

11. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Notes and Protocols for Quizartinib Stock
Solution Preparation in Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14112895#how-to-prepare-quizartinib-stock-solution-
for-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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